Cas no 2098111-33-0 (1-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)propan-2-amine)

• Product Name: 1-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)propan-2-amine
• CAS No: 2098111-33-0
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5728894
• PubChem ID: 121208860
• Update Time: 2023-10-27

1-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)propan-2-amine
• 1-[4-(methoxymethyl)triazol-1-yl]propan-2-amine
• 2098111-33-0
• AKOS026718272
• SCHEMBL21964971
• F2157-0436
• 1H-1,2,3-Triazole-1-ethanamine, 4-(methoxymethyl)-α-methyl-

• Inchi： 1S/C7H14N4O/c1-6(8)3-11-4-7(5-12-2)9-10-11/h4,6H,3,5,8H2,1-2H3
• InChI Key： KRHSLWOMXVAXRO-UHFFFAOYSA-N
• SMILES： O(C)CC1=CN(CC(C)N)N=N1

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 282.5±50.0 °C(Predicted)
• pka: 8.40±0.10(Predicted)